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Compound of Interest

Compound Name: Potassium hydroxide

Cat. No.: B072376

This technical guide provides a comprehensive overview of the core acid-base characteristics
of potassium hydroxide (KOH) for researchers, scientists, and drug development
professionals. It includes quantitative data, detailed experimental protocols, and visualizations
of key concepts.

Core Acid-Base Properties of Potassium Hydroxide

Potassium hydroxide is a strong base, a classification that stems from its complete
dissociation in aqueous solutions.[1][2] This dissociation yields potassium ions (K*) and
hydroxide ions (OH™), with the latter being responsible for the basicity of the solution.[2][3] The
high concentration of hydroxide ions results in a high pH, typically ranging from 10 to 13 for
common solutions.[1][4]

The reaction for the dissociation of potassium hydroxide in water is as follows:
KOH (s) - K* (aq) + OH~ (aq)

Quantitative Data Summary

The following tables summarize the key quantitative data related to the acid-base properties of
potassium hydroxide.
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Property Value Reference

pKa of the conjugate acid

(1:0) ~14.7 [5][6]

pKb ~0.5 [71[8]

) o Approaches infinity, indicating
Dissociation Constant (Kb) ) o 9]
complete dissociation.

Concentration (M) Approximate pH Reference
1.0 14.0 [5][10]

0.1 13.0 [11]

0.05 12.7 [4]

0.001 11.0 [12]
0.00018 10.2 [13]

Experimental Protocols for Characterization

The acid-base properties of potassium hydroxide can be experimentally determined and
verified through several standard laboratory procedures.

Acid-Base Titration

Acid-base titration is a classic method to determine the concentration of a KOH solution. This
involves neutralizing the base with a strong acid of known concentration.

Protocol for Titration of KOH with Hydrochloric Acid (HCI):

o Preparation of Standard Acid Solution: Prepare a standard solution of hydrochloric acid (e.g.,
1.00 mol dm=3) by diluting a concentrated stock solution and standardizing it against a
primary standard.

o Sample Preparation: Accurately weigh a sample of solid potassium hydroxide (e.g., ~2.0 g)
and dissolve it in a known volume of deionized, carbon dioxide-free water (e.g., 25 cm3) in a
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conical flask.[14] Note: The dissolution of KOH is highly exothermic and requires appropriate
safety precautions.[15]

« Indicator Addition: Add a few drops of a suitable indicator, such as phenolphthalein, to the
KOH solution.[14][16] In a basic solution, phenolphthalein will turn pink.[16]

e Titration: Slowly add the standardized HCI solution from a burette to the KOH solution while
constantly stirring.[14][17]

o Endpoint Determination: Continue the titration until the endpoint is reached, which is
indicated by a persistent color change of the indicator from pink to colorless.[14] Record the
volume of HCI used.

e Calculation: The concentration of the KOH solution can be calculated using the stoichiometry
of the neutralization reaction: KOH + HCI - KCI + H20.

Conductivity Measurement

The electrical conductivity of a potassium hydroxide solution is directly related to the
concentration of its ions. As a strong electrolyte, KOH solutions are highly conductive.

Protocol for Conductivity Measurement:

e Instrument Calibration: Calibrate the conductivity meter using standard solutions of known
conductivity (e.g., potassium chloride solutions).[18]

o Sample Preparation: Prepare a series of potassium hydroxide solutions of known
concentrations in deionized water.

e Measurement: Immerse the conductivity probe into the KOH solution, ensuring the
electrodes are fully submerged.

» Data Acquisition: Record the conductivity reading once it has stabilized. Measurements can
be taken at various temperatures to observe the effect of temperature on conductivity.[19]
[20]

e Analysis: Plot a graph of conductivity versus concentration. For a strong electrolyte like KOH,
this relationship is approximately linear at lower concentrations.
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Visualizations
Dissociation of Potassium Hydroxide in Water
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Aqueous Solution

KOH (S) Dissociates in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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